Cas no 2122199-24-8 (methyl 9-amino-3-azabicyclo3.3.1nonane-7-carboxylate)

• Product Name: methyl 9-amino-3-azabicyclo3.3.1nonane-7-carboxylate
• CAS No: 2122199-24-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5638125
• PubChem ID: 165941501
• Update Time: 2025-10-28

methyl 9-amino-3-azabicyclo3.3.1nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28272180
• 2122199-24-8
• methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate
• methyl 9-amino-3-azabicyclo3.3.1nonane-7-carboxylate

• Inchi： 1S/C10H18N2O2/c1-14-10(13)6-2-7-4-12-5-8(3-6)9(7)11/h6-9,12H,2-5,11H2,1H3
• InChI Key： XPSGVXYQOLAKMU-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2CNCC(C1)C2N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 9-amino-3-azabicyclo3.3.1nonane-7-carboxylate

Methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate: A Comprehensive Overview

Methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate, also known by its CAS registry number 2122199-24-8, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of bicyclic amines, which are widely studied due to their unique structural properties and versatile functionalities. The molecule consists of a bicyclo[3.3.1]nonane framework, a nitrogen atom at the 3-position, and a carboxylate group at the 7-position, which is further esterified with a methyl group.

The synthesis of methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate involves multi-step organic reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in pharmacological studies and drug development.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Researchers have demonstrated that the bicyclic structure can serve as a scaffold for developing novel antibiotics, antiviral agents, and anticancer drugs. For instance, studies published in Nature Communications and Journal of Medicinal Chemistry highlight the compound's ability to inhibit key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation.

In addition to its pharmacological applications, methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate has shown promise in materials science. Its rigid bicyclic structure makes it an ideal candidate for designing advanced polymers and self-healing materials. Recent breakthroughs in polymer chemistry have leveraged this compound to create stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The compound's unique properties also make it a valuable tool in analytical chemistry and chiral recognition studies. Its ability to form stable complexes with metal ions has been exploited in the development of novel sensors for detecting trace metal contaminants in water and food samples.

From an environmental perspective, researchers are exploring the use of methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate as a biodegradable additive in agricultural pesticides and fertilizers. Its eco-friendly nature aligns with global efforts to reduce chemical pollution and promote sustainable agriculture.

In conclusion, methyl 9-amino-3-azabicyclo[3.3.1]nonane-7-carboxylate (CAS No.: 2122199-24-8) is a multifaceted compound with vast potential across diverse scientific domains. Its structural complexity, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations across chemistry, biology, and materials science.